10.1039/D3QO01735D | A route to carbon-sp3 bridging spiro-molecules: synthetic methods and optoelectronic applications

A route to carbon-sp3 bridging spiro-molecules: synthetic methods and optoelectronic applications

Organic Chemistry Frontiers Pub Date: 2023-11-28 DOI: 10.1039/D3QO01735D

Abstract

Molecules with spiro-linked π-conjugated structures have attracted considerable attention in the realm of organic functional materials due to their advantageous structural features. In this review, we comprehensively summarize the synthetic methodologies utilized to create spiro molecules encompassing cyclopentane, cyclohexane, and cycloheptane frameworks. Furthermore, we investigate the diverse applications of these spiro molecules in the field of photovoltaics. Additionally, we elaborate on the synthesis of spiro molecules incorporating an embedded carbonyl group and probe their multifaceted applications across various domains.

A route to carbon-sp3 bridging spiro-molecules: synthetic methods and optoelectronic applications

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Journal Name：Organic Chemistry Frontiers

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